Cas no 1600888-52-5 (1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane)

• Product Name: 1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane
• CAS No: 1600888-52-5
• MF: C₁₄H₂₇IO
• MW: 338.268057107925
• CID: 6394471
• PubChem ID: 114772159
• Update Time: 2025-07-23

1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane
• 1600888-52-5
• EN300-1135371

• Inchi： 1S/C14H27IO/c1-5-6-12-7-9-14(11-15,10-8-12)16-13(2,3)4/h12H,5-11H2,1-4H3
• InChI Key： ZXCUDUZOOUDTDD-UHFFFAOYSA-N
• SMILES： ICC1(CCC(CCC)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 338.11066g/mol
• Monoisotopic Mass: 338.11066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane

Introduction to 1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane (CAS No. 1600888-52-5)

1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane (CAS No. 1600888-52-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its cyclohexane backbone substituted with a tert-butoxy group at the 1-position and an iodomethyl group at the same position, along with a propyl substituent at the 4-position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane contribute to its utility in various chemical transformations. The presence of the iodomethyl group, for instance, makes it a versatile precursor in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing biaryl systems and carbon-carbon bonds, which are prevalent in many biologically active compounds. The tert-butoxy group provides steric hindrance and electronic effects that can influence the reactivity and selectivity of the molecule during synthetic processes.

In recent years, there has been a growing interest in the development of novel methodologies for constructing complex molecular architectures efficiently. The compound 1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane has been explored in several synthetic strategies aimed at generating intricate scaffolds found in natural products and drug candidates. For instance, its application in the synthesis of polyheterocyclic compounds has been demonstrated, where it serves as a key building block due to its ability to undergo multiple functionalization steps while maintaining structural integrity.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug discovery programs. Researchers have leveraged its reactivity to develop libraries of derivatives that can be screened for biological activity. Specifically, modifications around the cyclohexane ring and the attached functional groups have been investigated for their impact on pharmacokinetic properties and target binding affinity. Preliminary studies suggest that derivatives of 1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane may exhibit promising activities in areas such as anti-inflammatory and anticancer therapies.

From a synthetic chemistry perspective, one of the notable aspects of 1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane is its role as a precursor in asymmetric synthesis. The chiral environment provided by the cyclohexane ring can be exploited to generate enantiomerically enriched compounds through catalytic methods such as asymmetric hydrogenation or chiral auxiliaries. This capability is crucial for producing single-enantiomer drugs, which are often preferred due to improved efficacy and reduced side effects.

The compound's stability under various reaction conditions is another factor that enhances its appeal as a synthetic intermediate. The tert-butoxy group not only provides steric protection but also stabilizes carbocations or intermediates that may form during synthetic transformations. This stability allows for more controlled reactions, reducing unwanted side products and improving overall yields. Additionally, the presence of both an electrophilic center (the iodomethyl group) and a nucleophilic center (the oxygen atom of the tert-butoxy group) enables diverse reaction pathways, making it a flexible tool in synthetic planning.

Recent advancements in flow chemistry have also opened new possibilities for utilizing 1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane more efficiently. Flow systems allow for precise control over reaction parameters such as temperature, pressure, and reagent addition rates, which can be particularly beneficial when handling sensitive intermediates like this one. This approach has led to improved scalability and reproducibility in synthetic protocols involving this compound.

In conclusion, 1-(tert-butoxy)-1-(iodomethyl)-4-propylcyclohexane (CAS No. 1600888-52-5) represents a significant asset in modern chemical synthesis. Its unique structural features enable participation in diverse chemical transformations, making it indispensable for constructing complex molecular architectures relevant to pharmaceuticals and materials science. As research continues to uncover new applications and methodologies leveraging this compound, its importance is expected to grow further within both academic and industrial settings.